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Introduction
N-Vanillyldecanamide is a naturally occurring capsaicinoid found in chili peppers (Capsicum

species). As a structural analogue of capsaicin, the primary pungent compound in chili

peppers, N-Vanillyldecanamide contributes to the overall heat sensation and possesses a

range of physiological activities. This technical guide provides an in-depth analysis of the

pungency of N-Vanillyldecanamide, its mechanism of action through the Transient Receptor

Potential Vanilloid 1 (TRPV1) channel, and the experimental protocols used to characterize its

bioactivity.

Pungency Profile of N-Vanillyldecanamide
The pungency of capsaicinoids is quantified using the Scoville scale, which measures the

concentration of these compounds in Scoville Heat Units (SHU). While a precise SHU value for

N-Vanillyldecanamide is not extensively documented, its pungency can be estimated based

on its structural similarity to other capsaicinoids. N-Vanillylnonanamide (also known as

Nonivamide or PAVA), a closely related synthetic capsaicinoid with a nine-carbon fatty acid

chain, has a reported SHU of approximately 9,200,000. Given that N-Vanillyldecanamide
possesses a ten-carbon fatty acid chain, its pungency is expected to be in a similar range,

making it a highly pungent compound. For comparison, pure capsaicin is rated at 16,000,000

SHU.
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Compound Chemical Formula
Molecular Weight (
g/mol )

Scoville Heat Units
(SHU)

N-Vanillyldecanamide C18H29NO3 307.43
Estimated ~9,000,000

- 10,000,000

N-Vanillylnonanamide

(Nonivamide)
C17H27NO3 293.40 ~9,200,000

Capsaicin C18H27NO3 305.41 16,000,000

Dihydrocapsaicin C18H29NO3 307.43 16,000,000

Mechanism of Action: TRPV1 Activation
The sensation of pungency elicited by N-Vanillyldecanamide and other capsaicinoids is

mediated through the activation of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion

channel.[1][2] TRPV1 is a non-selective cation channel predominantly expressed on the

sensory neurons of the peripheral nervous system.

Upon binding of N-Vanillyldecanamide to a specific pocket within the transmembrane domain

of the TRPV1 receptor, a conformational change is induced, leading to the opening of the ion

channel.[1][2] This allows an influx of cations, primarily calcium (Ca2+) and sodium (Na+), into

the neuron. The resulting depolarization of the neuronal membrane generates an action

potential that is transmitted to the central nervous system, where it is perceived as a burning or

hot sensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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